Cas no 30683-74-0 (Tridecanenitrile,3-hydroxy-)
Tridecanenitrile,3-hydroxy- structure
Product name:Tridecanenitrile,3-hydroxy-
Tridecanenitrile,3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Tridecanenitrile,3-hydroxy-
- 8-Hydroxytridecanenitrile
- 3-hydroxytridecanenitrile
- 30683-74-0
- DTXSID70952926
- EINECS 250-289-4
- NS00050334
-
- Inchi： InChI=1S/C13H25NO/c1-2-3-4-5-6-7-8-9-10-13(15)11-12-14/h13,15H,2-11H2,1H3
- InChI Key： BMSKXVOVAICYGJ-UHFFFAOYSA-N
- SMILES： OC(CCCCCCCCCC)CC#N
Computed Properties
- Exact Mass: 211.19375
- Monoisotopic Mass: 211.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44Ų
- XLogP3: 4.3
Experimental Properties
- Density: 0.901
- Boiling Point: 348.9°Cat760mmHg
- Flash Point: 164.8°C
- Refractive Index: 1.455
- PSA: 44.02
Tridecanenitrile,3-hydroxy- Related Literature
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Indah N. Kurniasih,Hua Liang,Sumit Kumar,Andreas Mohr,Sunil K. Sharma,Jürgen P. Rabe,Rainer Haag J. Mater. Chem. B, 2013,1, 3569-3577
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Timothée Constantin,Fabio Juliá,Nadeem S. Sheikh,Daniele Leonori Chem. Sci., 2020,11, 12822-12828
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John Linkhorst,Arne Cinar,Alexander Jans,Alexander J. C. Kuehne Lab Chip, 2018,18, 1341-1348
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Margherita Barbero,Silvano Cadamuro,Stefano Dughera Green Chem., 2017,19, 1529-1535
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Wei Wang,Tao Yan,Shibin Cui,Jun Wan Chem. Commun., 2012,48, 10228-10230
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Yang Zhang,Qiong Chen,Yan Wang,Xujun Zheng,Haiying Wang,Fahe Cao,Andrew C.-H. Sue,Hao Li Chem. Commun., 2020,56, 11887-11890
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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Jing Huang,Chang-an Tao,Qi An,Weixia Zhang,Yiguang Wu,Xuesong Li,Dezhong Shen,Guangtao Li Chem. Commun., 2010,46, 967-969
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Yanran Li,Kai Yin,Yu Diao,Mei Fang,Junliang Yang,Jian Zhang,Hongtao Cao,Xiaoliang Liu,Jie Jiang Nanoscale, 2022,14, 2316-2326
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Eugenio Coronado,Maurici López-Jordà Dalton Trans., 2010,39, 4903-4910
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